Cas no 1431620-03-9 (4-methyl-1,3-thiazole-5-thiol)

• Product Name: 4-methyl-1,3-thiazole-5-thiol
• CAS No: 1431620-03-9
• MF: C₄H₅NS₂
• MW: 131.21919798851
• CID: 6142597
• PubChem ID: 21443907
• Update Time: 2025-06-09

4-methyl-1,3-thiazole-5-thiol Chemical and Physical Properties

Names and Identifiers

• 4-methyl-1,3-thiazole-5-thiol
• 1431620-03-9
• SCHEMBL11680783
• EN300-1857460

• Inchi： 1S/C4H5NS2/c1-3-4(6)7-2-5-3/h2,6H,1H3
• InChI Key： QRBREYLQUHFGNB-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1S

Computed Properties

• Exact Mass: 130.98634151g/mol
• Monoisotopic Mass: 130.98634151g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.1Ų

Additional information on 4-methyl-1,3-thiazole-5-thiol

Introduction to 4-methyl-1,3-thiazole-5-thiol (CAS No. 1431620-03-9)

4-methyl-1,3-thiazole-5-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 1431620-03-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the thiazole family, a class of molecules characterized by a sulfur-containing five-membered ring fused to a benzene-like structure. The presence of a thiol (-SH) group at the 5-position and a methyl substituent at the 4-position imparts unique chemical and biological properties, making it a valuable scaffold for drug discovery and material science applications.

The structural features of 4-methyl-1,3-thiazole-5-thiol contribute to its reactivity and potential utility in various synthetic pathways. The thiol group is particularly noteworthy, as it can participate in disulfide bond formation, metal coordination, and redox reactions, which are pivotal in biochemical processes. Additionally, the methyl group at the 4-position can influence electronic properties and interactions with biological targets, making this compound a versatile building block for medicinal chemists.

In recent years, there has been growing interest in thiazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing the thiazole core exhibit antimicrobial, anti-inflammatory, anticancer, and antiviral properties. The specific arrangement of functional groups in 4-methyl-1,3-thiazole-5-thiol may enhance its interaction with biological receptors or enzymes, thereby modulating physiological pathways.

One of the most compelling aspects of 4-methyl-1,3-thiazole-5-thiol is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural motif to develop novel therapeutic agents targeting various diseases. For instance, modifications at the 2-position or 6-position of the thiazole ring can introduce additional functional groups that enhance binding affinity or selectivity towards specific biological targets. This flexibility underscores the importance of 4-methyl-1,3-thiazole-5-thiol in medicinal chemistry.

The synthesis of 4-methyl-1,3-thiazole-5-thiol typically involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include cyclization reactions involving sulfur-containing precursors followed by functional group transformations such as thiophilic substitution or metal-catalyzed coupling reactions. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

From a computational chemistry perspective, the molecular structure of 4-methyl-1,3-thiazole-5-thiol has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These calculations provide insights into its electronic structure, stability, and reactivity trends. Such information is crucial for designing experiments and optimizing synthetic strategies. Furthermore, molecular dynamics simulations have been employed to understand how this compound interacts with biological membranes or protein surfaces.

The pharmacological profile of 4-methyl-1,3-thiazole-5-thiol has been explored through both in vitro and in vivo studies. Initial screenings have revealed promising activities against certain pathogens and inflammatory conditions. For example, derivatives of this compound have shown efficacy in inhibiting enzymes involved in bacterial metabolism or modulating immune responses. These findings align with broader trends in drug discovery where natural product-inspired scaffolds are being repurposed for new therapeutic applications.

In conclusion,4-methyl-1,3-thiazole-5-thiol (CAS No. 1431620-03-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features enable diverse chemical modifications and biological interactions, making it a valuable asset for drug development efforts. As research continues to uncover new applications for thiazole derivatives,4-methyl-1,3-thiazole-5-thiol is likely to remain at the forefront of medicinal chemistry innovation.